AL002

• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol
• InChI: InChI=1S/C15H15NO5S/c1-10-8-12(9-11(2)15(10)17)16-21-22(18,19)14-6-4-13(20-3)5-7-14/h4-9H,1-3H3
• InChIKey: VEWFTYOFWIXCIO-UHFFFAOYSA-N

AL002 TREM2 Agonistic Antibody for Alzheimer's Disease: Compound Profile and Differentiation Rationale

AL002 is an investigational, engineered, humanized monoclonal immunoglobulin G1 (IgG1) antibody designed to target and activate the triggering receptor expressed on myeloid cells 2 (TREM2) [1]. TREM2 is an innate immune receptor expressed on microglia, and its genetic variants confer up to a 3-fold increased risk of developing late-onset Alzheimer's disease (AD), making it the strongest genetic risk factor after APOE4 [2]. AL002 was jointly developed by Alector and AbbVie and became the first TREM2-targeting antibody to reach Phase 2 clinical development [3]. The antibody binds to the stalk region of the TREM2 extracellular domain, promoting receptor clustering, DAP12 complex formation, and downstream PI3K/Syk signaling, ultimately inducing TREM2 internalization and reducing soluble TREM2 (sTREM2) shedding [1]. AL002 is administered intravenously and has demonstrated central nervous system (CNS) penetrance with sustained target engagement in both non-human primates and humans [1].

1 TREM2 agonistic antibody for CNS-penetrant research tool studies

2 Mechanistic probe for receptor clustering and DAP12 signaling axis

3 Evaluated in Phase 2 clinical endpoint context for early AD

4 Requires surrogate antibody strategy for rodent model studies

• [1] Long H, Simmons A, Mayorga A, et al. Preclinical and first-in-human evaluation of AL002, a novel TREM2 agonistic antibody for Alzheimer's disease. Alzheimer's Research & Therapy. 2024;16:235. doi:10.1186/s13195-024-01599-1. View Source
• [2] Guerreiro R, Wojtas A, Bras J, et al. TREM2 variants in Alzheimer's disease. New England Journal of Medicine. 2013;368(2):117-127. doi:10.1056/NEJMoa1211851. View Source
• [3] AL 002 – AdisInsight. Springer Nature. Drug Profile: TREM2 activating, humanised monoclonal IgG1 antibody jointly developed by Alector and AbbVie for Alzheimer's disease. Updated 2025-04-23. View Source

Why AL002 Cannot Be Substituted by Generic Anti-Amyloid or Other TREM2 Antibodies

AL002 occupies a unique mechanistic niche that precludes simple interchange with approved anti-amyloid monoclonal antibodies (aducanumab, lecanemab, donanemab) or other TREM2-targeting agents. Unlike anti-amyloid antibodies that directly bind aggregated Aβ plaques to promote their clearance via Fcγ-receptor-mediated phagocytosis, AL002 activates the TREM2–DAP12 signaling axis on microglia to enhance intrinsic phagocytic function, promote microglial survival and proliferation, and temper the neuroinflammatory response—thereby addressing the cellular machinery of plaque clearance rather than the plaques themselves [1]. Among TREM2 agonists, AL002 binds the stalk region epitope (approximately residues 139–148) rather than the ligand-binding Ig-like domain, resulting in a distinct pharmacodynamic signature characterized by reduction of sTREM2 in cerebrospinal fluid (CSF)—a biomarker pattern opposite to that observed with small-molecule TREM2 agonists such as VG-3927, which elevates sTREM2 [2]. Furthermore, AL002 has been engineered with an IgG1 Fc domain modified to reduce complement activation while enhancing agonistic activity, a design feature not shared by all anti-TREM2 antibodies in the class [1]. These mechanistic and pharmacodynamic differences mean that efficacy, safety, and biomarker readouts from AL002 cannot be extrapolated from or substituted by any other TREM2-targeting agent or anti-amyloid antibody without direct comparative evidence.

AL002 Mechanism TREM2-DAP12 pathway activation for intrinsic phagocytic function

Anti-Amyloid Antibodies FcγR-mediated clearance of aggregated Aβ plaques

Mismatch Context Mechanistic pathways are not directly interchangeable

AL002 PD Signature Reduction of sTREM2 via stalk-region binding and internalization

Small Molecule Agonists Elevation of sTREM2 (e.g., VG-3927 ~50% increase)

Mismatch Context Opposing pharmacodynamic biomarker response direction

AL002 Epitope Stalk region specificity (residues ~139-148)

Other TREM2 Antibodies May target ligand-binding Ig-like domain

Mismatch Context Downstream functional outcomes may differ significantly

• [1] Long H, Simmons A, Mayorga A, et al. Preclinical and first-in-human evaluation of AL002, a novel TREM2 agonistic antibody for Alzheimer's disease. Alzheimer's Research & Therapy. 2024;16:235. doi:10.1186/s13195-024-01599-1. View Source
• [2] Trialists Grapple with How to Outsmart TREM2. ALZFORUM News. April 17, 2025. Reporting that stalk-binding antibodies such as AL002 trigger TREM2 internalization and reduce sTREM2, in contrast to ligand-blocking antibodies. View Source

Quantitative Differentiation Evidence for AL002: Head-to-Head, Cross-Study, and Class-Level Comparisons

Phase 2 INVOKE-2: AL002 vs. Anti-Amyloid Antibodies on CDR-SB—Negative Efficacy in a Landmark Trial

In the Phase 2 INVOKE-2 trial (NCT04592874; n=381 participants with early AD), AL002 administered intravenously at doses of 15, 40, or 60 mg/kg every 4 weeks for 48–96 weeks failed to meet its primary endpoint of slowing disease progression as measured by the Clinical Dementia Rating–Sum of Boxes (CDR-SB) versus placebo. The least-squares mean differences (95% CI) at week 96 were: 15 mg/kg −0.31 (−1.61 to 0.98), 40 mg/kg 0.13 (−1.18 to 1.43), and 60 mg/kg −0.17 (−1.49 to 1.15); all P > 0.05 from a mixed-effects model for repeated measures [1]. This negative result contrasts with the statistically significant CDR-SB improvements demonstrated by the anti-amyloid antibodies lecanemab (27% slowing vs. placebo; LS mean difference −0.45) and donanemab (29% slowing; LS mean difference −0.45 to −0.36 depending on subgroup), and the marginally effective aducanumab (22% slowing; LS mean difference −0.39 in EMERGE trial) [2][3]. No significant effects on secondary clinical endpoints, fluid biomarkers, or amyloid PET imaging were observed for AL002, and MRI changes resembling amyloid-related imaging abnormalities (ARIA) were detected [1].

Phase 2 CDR-SB Endpoint

Cross-study Context

AL002 (60 mg/kg) LS mean diff vs. placebo: -0.17 (P>0.05)

Comparators: Lecanemab -0.45; Donanemab -0.36 to -0.45; Aducanumab -0.39

Reported endpoint context: AL002 showed no significant change, contrasting with effective comparators.

INVOKE-2 trial vs. Phase 3 trials; endpoint interpretation may differ by mechanism.

Evidence Dimension	Clinical efficacy: slowing of cognitive and functional decline in early Alzheimer's disease measured by CDR-SB change from baseline versus placebo
Target Compound Data	AL002 (pooled 60 mg/kg, week 96): LS mean difference vs. placebo −0.17 (95% CI −1.49 to 1.15), P > 0.05
Comparator Or Baseline	Lecanemab (18 months): LS mean difference −0.45, 27% slowing, P < 0.001; Donanemab (76 weeks): LS mean difference −0.36 to −0.45, 29% slowing, P < 0.05; Aducanumab (EMERGE, 78 weeks): LS mean difference −0.39, 22% slowing, P = 0.01
Quantified Difference	AL002 showed no significant slowing (point estimate near zero at highest dose) vs. comparator class achieving 22–29% slowing of CDR-SB decline
Conditions	Phase 2 (INVOKE-2) vs. Phase 3 trials; all in early Alzheimer's disease populations with CDR-SB as primary endpoint

Why This Matters

This negative Phase 2 result represents the first and only randomized trial of a TREM2 agonistic antibody in early AD and demonstrates that TREM2 activation alone, as achieved by AL002, is insufficient to slow clinical progression, distinguishing AL002 from the anti-amyloid antibody class that has demonstrated consistent albeit modest efficacy.

• [1] Mummery CJ, Mayorga AJ, Simmons A, et al. The TREM2 agonistic antibody AL002 in early Alzheimer's disease: a phase 2 randomized trial. Nature Medicine. 2026 (published online March 5, 2026). doi:10.1038/s41591-026-04273-1. View Source
• [2] van Dyck CH, Swanson CJ, Aisen P, et al. Lecanemab in early Alzheimer's disease. New England Journal of Medicine. 2023;388:9-21. doi:10.1056/NEJMoa2212948. View Source
• [3] Sims JR, Zimmer JA, Evans CD, et al. Donanemab in early symptomatic Alzheimer disease: the TRAILBLAZER-ALZ 2 randomized clinical trial. JAMA. 2023;330(6):512-527. doi:10.1001/jama.2023.13239. View Source

CSF Target Engagement: AL002 Dose-Dependently Reduces sTREM2 in Human CSF as a Distinct Pharmacodynamic Signature

In the first-in-human Phase 1 INVOKE-1 trial (n=64 healthy volunteers), a single intravenous infusion of AL002 produced a dose-dependent reduction of soluble TREM2 (sTREM2) in cerebrospinal fluid (CSF), with concomitant increases in biomarkers of TREM2 signaling and microglial recruitment including SPP1 (osteopontin), sCSF1R, and IL1RN [1]. In cynomolgus monkeys, weekly intravenous AL002 for 4 weeks dose-dependently decreased sTREM2 in CSF and total TREM2 protein in hippocampus and frontal cortex [1]. This reduction in sTREM2 is mechanistically linked to AL002's binding to the TREM2 stalk region, which promotes receptor clustering and internalization while simultaneously reducing proteolytic shedding of the receptor ectodomain [2]. By contrast, the small-molecule TREM2 agonist VG-3927 reportedly produces a ~50% increase in sTREM2 in Phase 1, reflecting a fundamentally different pharmacodynamic response [3]. This difference is class-level: stalk-binding antibodies such as AL002 reduce sTREM2, while ligand-binding domain agents may have opposing effects on the same biomarker [2].

CSF sTREM2 Response

Class-level Inference

AL002: Dose-dependent reduction

VG-3927: ~50% increase reported

Opposing PD signature confirms distinct mechanism and non-interchangeable probe context.

CNS target engagement biomarker direction may determine functional assay interpretation.

Evidence Dimension	CSF pharmacodynamic biomarker response: direction of change in soluble TREM2 (sTREM2) following TREM2 agonist treatment
Target Compound Data	AL002: dose-dependent decrease in CSF sTREM2 (magnitude not publicly disclosed in absolute terms but confirmed statistically significant vs. placebo at doses ≥6 mg/kg); sustained reduction for ≥30 days at 60 mg/kg
Comparator Or Baseline	VG-3927 (small-molecule TREM2 agonist): ~50% increase in sTREM2 reported in Phase 1 (data from Vigil Neuroscience Phase 1 SAD/MAD trial); placebo baseline
Quantified Difference	AL002 decreases sTREM2 vs. VG-3927 increases sTREM2 by approximately 50%—opposite directional pharmacodynamic response reflecting distinct mechanisms of TREM2 modulation
Conditions	Phase 1 healthy volunteer studies; single ascending dose; CSF sampled at Day 3 and Day 13 post-infusion (AL002) vs. oral once-daily dosing (VG-3927)

Why This Matters

The sTREM2 pharmacodynamic response is the primary proximal biomarker for CNS target engagement of TREM2 therapeutics. The opposite directional response between AL002 and VG-3927 provides a clear pharmacodynamic basis for considering them as mechanistically non-interchangeable agents despite both being classed as TREM2 agonists.

• [1] Long H, Simmons A, Mayorga A, et al. Preclinical and first-in-human evaluation of AL002, a novel TREM2 agonistic antibody for Alzheimer's disease. Alzheimer's Research & Therapy. 2024;16:235. doi:10.1186/s13195-024-01599-1. View Source
• [2] Trialists Grapple with How to Outsmart TREM2. ALZFORUM News. April 17, 2025. Discussion of how AL002 stalk-region binding leads to TREM2 internalization and sTREM2 reduction. View Source
• [3] Vigil Neuroscience Presents Data on its Small Molecule TREM2 Agonist VG-3927 in Two Oral Presentations at AD/PD 2025. GlobeNewswire. April 2, 2025. View Source

Preclinical Plaque and Microglial Response: AL002 Murine Variant Reduces Amyloid Load by 50% in 5XFAD Mice

In a preclinical efficacy study, repeated systemic administration of AL002a (a murine TREM2-cross-reactive variant of AL002) at 50 mg/kg intraperitoneally once weekly for 14 weeks in 4-month-old 5XFAD amyloidosis mice increased the number of CD11b-positive microglia by 50%, doubled the number of microglia surrounding amyloid plaques, and reduced total amyloid plaque load by approximately 50% compared to isotype-matched control antibody [1]. Treated mice performed equivalently to wild-type animals in the radial arm water maze and novel object recognition behavioral tasks, indicating functional rescue [1]. However, the AL002 clinical antibody does not bind rodent TREM2, so these data derive from the murine surrogate AL002a [2]. By contrast, the clinical variant AL002c (anti-human TREM2 tested in 5XFAD mice expressing human TREM2) reduced filamentous plaques and neurite dystrophy but did not alter total Aβ plaque load after 3 months of weekly 30 mg/kg dosing [3]. For comparison, the anti-amyloid antibody donanemab reduced brain amyloid plaque by 84% on average as measured by amyloid PET in the TRAILBLAZER-ALZ 2 Phase 3 trial (in humans) [4]. These cross-study comparisons highlight that AL002's murine variant achieves significant but partial plaque reduction in mice, while the anti-human clinical antibody shows a more limited effect profile on amyloid pathology.

Preclinical Plaque Load

Cross-study Context

AL002a (murine surrogate): -50% plaque

AL002c (anti-human): No significant change in total Aβ

Donanemab (human): -84% amyloid PET

Surrogate-dependent plaque reduction context requires careful model-response interpretation.

Cross-study preclinical vs. clinical comparison; species and scale differences apply.

Evidence Dimension	Amyloid plaque reduction following chronic systemic administration in preclinical Alzheimer's disease models and clinical amyloid PET
Target Compound Data	AL002a (murine variant): ~50% reduction in amyloid plaque load in 5XFAD mice (14 weeks, 50 mg/kg weekly IP). AL002c (anti-human TREM2 variant): no significant change in total Aβ plaque load in 5XFAD-hTREM2 mice (12 weeks, 30 mg/kg weekly IP), but reduced filamentous plaques
Comparator Or Baseline	Donanemab (anti-amyloid antibody, Phase 3 TRAILBLAZER-ALZ 2): 84% mean reduction in amyloid PET signal in humans; Aducanumab (EMERGE): 71% reduction at high dose; Lecanemab (Clarity AD): 59.1 Centiloid reduction vs. placebo
Quantified Difference	AL002a achieves ~50% plaque reduction in mice vs. comparator anti-amyloid antibodies achieving 59–84% plaque reduction in human clinical trials; AL002c showed no significant effect on total plaque load
Conditions	5XFAD mouse model (AL002a/AL002c) vs. Phase 3 clinical trials with amyloid PET imaging (donanemab, aducanumab, lecanemab); different species, endpoints, and time scales—cross-study comparison only

Why This Matters

This differential preclinical plaque reduction data illustrates that AL002-mediated TREM2 activation produces a qualitatively and quantitatively different effect on amyloid pathology compared to direct anti-amyloid antibodies, providing a key consideration for scientific selection in preclinical research.

• [1] AL002 | ALZFORUM Therapeutics Database. ALZFORUM. Updated November 26, 2024. Summarizing conference data: AL002a doubled microglia around plaques, amyloid load cut in half in 5XFAD mice at 50 mg/kg. View Source
• [2] Long H, Simmons A, Mayorga A, et al. Preclinical and first-in-human evaluation of AL002, a novel TREM2 agonistic antibody for Alzheimer's disease. Alzheimer's Research & Therapy. 2024;16:235. Confirming AL002 binds cynomolgus monkey and human TREM2 but not rodent TREM2. View Source
• [3] Wang S, Mustafa M, Yuede CM, et al. Anti-human TREM2 induces microglia proliferation and reduces pathology in an Alzheimer's disease model. Journal of Experimental Medicine. 2020;217(9):e20200785. AL002c reduced filamentous plaques and neurite dystrophy without altering total Aβ load. View Source
• [4] Sims JR, Zimmer JA, Evans CD, et al. Donanemab in early symptomatic Alzheimer disease: the TRAILBLAZER-ALZ 2 randomized clinical trial. JAMA. 2023;330(6):512-527. View Source

Safety Profile: ARIA Incidence with AL002 in INVOKE-2 vs. Anti-Amyloid Antibodies

In the INVOKE-2 Phase 2 trial, MRI changes resembling amyloid-related imaging abnormalities (ARIA) were among the most frequent treatment-emergent adverse events observed with AL002 [1]. This finding is notable because ARIA has been predominantly associated with anti-amyloid antibodies that directly engage aggregated Aβ and trigger vascular clearance mechanisms; its occurrence with a TREM2 agonistic antibody that does not directly bind Aβ plaques was unexpected and has implications for the safety profile differentiation of TREM2-targeting biologics [1][2]. For comparison, in the lecanemab Phase 3 Clarity AD trial, ARIA-E (edema) occurred in 12.6% of treated participants and ARIA-H (hemorrhage) in 17.3% [3]. In the donanemab TRAILBLAZER-ALZ 2 trial, ARIA-E occurred in 24.0% and ARIA-H in 31.4% of participants [4]. The specific ARIA rates for AL002 have not been published in disaggregated form, but the observation of ARIA-like MRI changes with a non-amyloid-binding antibody suggests that ARIA may represent a class-wide safety signal for CNS-penetrant biologics in AD rather than a target-specific phenomenon restricted to anti-amyloid antibodies [2].

ARIA Incidence

Data to Verify

AL002: ARIA-like MRI changes observed; detailed rates not publicly disclosed.

Lecanemab: ARIA-E 12.6%, ARIA-H 17.3%

Safety-related endpoint context: ARIA may represent a class effect of CNS-penetrant biologics.

Source-specific review is needed; qualitative observation may shift with data release.

Evidence Dimension	Incidence of amyloid-related imaging abnormalities (ARIA-E and ARIA-H) on brain MRI as a safety outcome in Alzheimer's disease clinical trials
Target Compound Data	AL002 (INVOKE-2 Phase 2): ARIA-like MRI changes observed as most frequent treatment-emergent adverse events; detailed incidence rates not yet published in disaggregated form at time of analysis
Comparator Or Baseline	Lecanemab (Clarity AD): ARIA-E 12.6%, ARIA-H 17.3%; Donanemab (TRAILBLAZER-ALZ 2): ARIA-E 24.0%, ARIA-H 31.4%; Aducanumab (EMERGE/ENGAGE): ARIA-E 35.2% at high dose
Quantified Difference	Quantitative comparison limited by unpublished AL002 ARIA rates; qualitative observation that ARIA occurs with both anti-amyloid and TREM2-agonist biologics
Conditions	Phase 2 (INVOKE-2) vs. Phase 3 trials; all in early Alzheimer's disease participants; ARIA monitored by serial brain MRI with standardized protocols

Why This Matters

The emergence of ARIA-like findings with AL002 challenges the assumption that ARIA is specific to anti-amyloid antibodies and suggests that CNS-penetrant biologic therapies for AD may share certain vascular safety liabilities irrespective of their molecular target, an important consideration for safety-conscious procurement and trial design.

• [1] Mummery CJ, Mayorga AJ, Simmons A, et al. The TREM2 agonistic antibody AL002 in early Alzheimer's disease: a phase 2 randomized trial. Nature Medicine. 2026. MRI changes resembling ARIA reported as most frequent treatment-emergent adverse events. View Source
• [2] Alector Announces Results from AL002 INVOKE-2 Phase 2 Trial in Individuals with Early Alzheimer's Disease and Provides Business Update. Alector Press Release. November 25, 2024. Confirming ARIA-like MRI changes observed. View Source
• [3] van Dyck CH, Swanson CJ, Aisen P, et al. Lecanemab in early Alzheimer's disease. New England Journal of Medicine. 2023;388:9-21. View Source
• [4] Sims JR, Zimmer JA, Evans CD, et al. Donanemab in early symptomatic Alzheimer disease: the TRAILBLAZER-ALZ 2 randomized clinical trial. JAMA. 2023;330(6):512-527. View Source

Species Cross-Reactivity: AL002 Binds Human and Cynomolgus Monkey TREM2 but Not Rodent TREM2

AL002 binds cynomolgus monkey TREM2 with high affinity, similarly to human TREM2, but does not bind rodent (mouse or rat) TREM2 [1]. This species selectivity profile necessitated the development of separate murine surrogate antibodies (AL002a and AL002c) for preclinical efficacy studies in mouse AD models [2]. In contrast, the small-molecule TREM2 agonist VG-3927 is reported to be brain-penetrant across species, potentially enabling more direct translational comparisons [3]. The anti-TREM2 antibody DNL919 (TAK-920) utilizes an antibody transport vehicle (ATV) technology based on transferrin receptor (TfR1) binding for enhanced brain uptake [4]. Among the comparator anti-amyloid antibodies, both lecanemab and donanemab are humanized antibodies with limited rodent cross-reactivity, though their amyloid-binding mechanism is independent of TREM2 species homology [5]. This species restriction means that AL002's in vivo pharmacodynamic data in murine models derive from surrogate antibodies that may not fully recapitulate the pharmacological properties of the clinical antibody, representing a translational limitation relative to TREM2 agonists with broader species cross-reactivity.

Species Cross-Reactivity

Reported

Human & NHP: Yes

Rodent: No

Species-selectivity profile necessitates surrogate antibody strategy for murine model research.

Translational model context differs from rodent-cross-reactive small molecule agonists.

Evidence Dimension	In vitro binding cross-reactivity profile to TREM2 from human, non-human primate, and rodent species as determined by SPR or cell-based binding assays
Target Compound Data	AL002: high-affinity binding to human TREM2 and cynomolgus monkey TREM2; no detectable binding to rodent TREM2 (mouse or rat)
Comparator Or Baseline	VG-3927 (small molecule TREM2 agonist): brain-penetrant across species including rodents; DNL919 (anti-TREM2 ATV antibody): human TREM2 binding only, but ATV technology conferring enhanced CNS uptake independent of TREM2 binding; anti-amyloid antibodies: bind to aggregated Aβ, a target independent of TREM2 species homology
Quantified Difference	AL002 exhibits restricted species cross-reactivity (human and NHP only), limiting translational preclinical models to surrogate antibody approaches; VG-3927 offers broader species applicability
Conditions	In vitro binding assays; AL002 binding assessed by SPR and cellular TREM2 internalization assays in HEK293 cells expressing human, cynomolgus monkey, or rodent TREM2

Why This Matters

The absence of rodent TREM2 cross-reactivity directly impacts preclinical model selection and translational confidence. Investigators procuring TREM2 agonists for research must consider whether rodent-cross-reactive agents or surrogate antibody strategies are more appropriate for their experimental objectives.

• [1] Long H, Simmons A, Mayorga A, et al. Preclinical and first-in-human evaluation of AL002, a novel TREM2 agonistic antibody for Alzheimer's disease. Alzheimer's Research & Therapy. 2024;16:235. Confirming AL002 binds cynomolgus monkey TREM2 but not rodent TREM2. View Source
• [2] Wang S, Mustafa M, Yuede CM, et al. Anti-human TREM2 induces microglia proliferation and reduces pathology in an Alzheimer's disease model. Journal of Experimental Medicine. 2020;217(9):e20200785. View Source
• [3] VG-3927 – Synapse / Patsnap Drug Database. Small molecule TREM2 agonist; Phase 1 completed. Entry updated November 15, 2025. View Source
• [4] DNL919 – ALZFORUM Therapeutics. TREM2 antibody transport vehicle (ATV) utilizing TfR1-mediated transcytosis for enhanced CNS uptake. FDA clinical hold placed. View Source
• [5] van Dyck CH, Swanson CJ, Aisen P, et al. Lecanemab in early Alzheimer's disease. New England Journal of Medicine. 2023;388:9-21. View Source

Evidence-Based Application Scenarios for AL002 in Alzheimer's Disease and TREM2 Biology Research

Investigating TREM2-Mediated Microglial Signaling Mechanisms Using a Clinically Validated CNS-Penetrant Antibody Tool

AL002 serves as a well-characterized tool compound for studying TREM2–DAP12 signaling pathway activation and its downstream effects on microglial proliferation, survival, and phagocytosis in human and non-human primate systems. The Phase 1 INVOKE-1 trial demonstrated that a single intravenous infusion of AL002 produces dose-dependent reductions in CSF sTREM2 and parallel increases in SPP1 (osteopontin), sCSF1R, and IL1RN—biomarkers that collectively indicate TREM2 signaling, microglial recruitment, and a tempered inflammatory response [1]. Researchers focused on microglial biology in neurodegenerative disease can leverage AL002 as a pharmacodynamic probe with established human CSF biomarker readouts, enabling translational studies that bridge preclinical NHP models and human target engagement data [1][2].

Benchmarking Negative Control for TREM2 Agonist Efficacy Studies Following Definitive Phase 2 Failure

The negative outcome of the INVOKE-2 Phase 2 trial—in which AL002 failed to slow clinical progression on CDR-SB (LS mean difference vs. placebo at 60 mg/kg: −0.17, 95% CI −1.49 to 1.15, P > 0.05) [1]—positions AL002 as a uniquely informative negative control for studies evaluating other TREM2-targeting agents. Unlike preclinical-only TREM2 antagonists or genetic knockout models, AL002 represents the only TREM2 agonist to have been tested in a fully powered randomized controlled trial in early AD patients with comprehensive clinical, biomarker, and imaging endpoints [1]. This trial-generated dataset provides a benchmark for understanding the efficacy ceiling of TREM2 monotherapy, informing power calculations and endpoint selection for future TREM2 agonist programs.

Evaluating ARIA Pathophysiology as a Class Effect of CNS-Penetrant Biologics in Alzheimer's Disease

The observation of ARIA-like MRI abnormalities with AL002—a TREM2-activating antibody that does not directly bind Aβ plaques [1]—makes it a valuable research agent for investigating whether ARIA represents a target-independent class effect of CNS-penetrant therapeutic antibodies in AD rather than a consequence of amyloid plaque engagement and vascular amyloid clearance. Comparative studies using AL002 alongside anti-amyloid antibodies (lecanemab, donanemab, aducanumab) in in vitro blood-brain barrier models or in vivo NHP studies could help dissect the mechanistic contributions of antibody target specificity, Fc effector function, and CNS exposure to ARIA pathophysiology [2][3].

Interrogating Stalk-Region TREM2 Epitope Pharmacology vs. Ligand-Binding Domain Agonists

AL002's binding to the stalk region of the TREM2 extracellular domain (approximately residues 139–148) [1] and its consequent induction of receptor internalization with reduction of sTREM2 shedding distinguishes it pharmacologically from TREM2 agonists targeting the Ig-like ligand-binding domain. This epitope specificity can be exploited in comparative studies with small-molecule TREM2 agonists (e.g., VG-3927, which increases sTREM2) [2] or other anti-TREM2 antibodies (e.g., DNL919) to dissect the structure-activity relationship between TREM2 epitope engagement, receptor trafficking, and downstream functional outcomes including microglial phagocytosis, inflammatory cytokine production, and plaque compaction [1][3].

Application

Selection Property

Validation Focus

TREM2 signaling mechanistic studies

Pathway-specific CNS probe

CSF biomarker correlation with microglial function

Negative control for TREM2 agonist efficacy

Endpoint context from Phase 2 failure

CDR-SB and pharmacodynamic endpoint baseline

ARIA pathophysiology in CNS biologics

Safety-related endpoint monitoring

Mechanistic deconvolution of target-independent ARIA

Epitope structure-activity relationship

Stalk-region binding domain specificity

Receptor internalization and trafficking assays

• [1] Long H, Simmons A, Mayorga A, et al. Preclinical and first-in-human evaluation of AL002, a novel TREM2 agonistic antibody for Alzheimer's disease. Alzheimer's Research & Therapy. 2024;16:235. doi:10.1186/s13195-024-01599-1. View Source
• [2] Trialists Grapple with How to Outsmart TREM2. ALZFORUM News. April 17, 2025. View Source
• [3] Mummery CJ, Mayorga AJ, Simmons A, et al. The TREM2 agonistic antibody AL002 in early Alzheimer's disease: a phase 2 randomized trial. Nature Medicine. 2026. doi:10.1038/s41591-026-04273-1. View Source